2-[(4-Aminophenyl)methyl]-8-methyl-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-10-one

• IUPAC Name: 2-[(4-aminophenyl)methyl]-8-methyl-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-10-one
• InChI: InChI=1S/C20H21N3O/c1-13-2-7-18-16(10-13)20(24)17-12-23(9-8-19(17)22-18)11-14-3-5-15(21)6-4-14/h2-7,10H,8-9,11-12,21H2,1H3,(H,22,24)
• InChI Key: AWXIUMQJUBQNQQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C(C2=O)CN(CC3)CC4=CC=C(C=C4)N
• Molecular Formula: C20H21N3O
• Molecular Weight: 319.4 g/mol

Description

The compound “2-[(4-Aminophenyl)methyl]-8-methyl-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-10-one” is a complex organic molecule. It contains an aminophenyl group, a methyl group, and a tetrahydrobenzo[b][1,6]naphthyridin-10-one moiety. The presence of these functional groups suggests that this compound might have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the tetrahydrobenzo[b][1,6]naphthyridin-10-one core, followed by the introduction of the aminophenyl and methyl groups. The exact synthetic route would depend on the specific reactivity and compatibility of these functional groups.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The tetrahydrobenzo[b][1,6]naphthyridin-10-one moiety suggests a polycyclic structure with multiple rings. The presence of the aminophenyl and methyl groups will also contribute to the overall structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The aminophenyl group, for example, might be expected to undergo reactions typical of aromatic amines, such as electrophilic substitution. The tetrahydrobenzo[b][1,6]naphthyridin-10-one moiety might also participate in various reactions, depending on the specific conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, it might be expected to have a relatively high molecular weight due to its complex structure. The presence of the aminophenyl group might confer basic properties, while the tetrahydrobenzo[b][1,6]naphthyridin-10-one moiety might influence its solubility.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas such as medicinal chemistry and materials science. Future research might focus on synthesizing this compound, studying its properties, and exploring its potential uses.